4-(Difluoromethoxy)-2-methyl-1-(trifluoromethoxy)benzene
Overview
Description
4-(Difluoromethoxy)-2-methyl-1-(trifluoromethoxy)benzene is an organic compound that belongs to the class of trifluoromethyl ethers. This compound is characterized by the presence of both difluoromethoxy and trifluoromethoxy groups attached to a benzene ring. The incorporation of fluorine atoms into organic molecules often imparts unique properties such as increased stability, lipophilicity, and bioactivity, making such compounds valuable in various fields of research and industry .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-(Difluoromethoxy)-2-methyl-1-(trifluoromethoxy)benzene typically involves the introduction of difluoromethoxy and trifluoromethoxy groups onto a benzene ring. One common method involves the use of halogenated precursors and subsequent nucleophilic substitution reactions. For example, 1-bromo-4-(trifluoromethoxy)benzene can be treated with lithium diisopropylamide (LIDA) at low temperatures to generate the desired compound .
Industrial Production Methods: Industrial production methods for such compounds often involve scalable processes that ensure high yields and purity.
Chemical Reactions Analysis
Types of Reactions: 4-(Dif
Properties
Molecular Formula |
C9H7F5O2 |
|---|---|
Molecular Weight |
242.14 g/mol |
IUPAC Name |
4-(difluoromethoxy)-2-methyl-1-(trifluoromethoxy)benzene |
InChI |
InChI=1S/C9H7F5O2/c1-5-4-6(15-8(10)11)2-3-7(5)16-9(12,13)14/h2-4,8H,1H3 |
InChI Key |
QZERFLKJPUKBHA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)OC(F)F)OC(F)(F)F |
Origin of Product |
United States |
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